Cas no 1393546-77-4 (3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1393546-77-4
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4902336
• Update Time: 2025-05-21

3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(CHLOROMETHYL)-2-(TRIFLUOROMETHYL)PYRIDINE
• AB82740
• 3-Chloro-5-chloromethyl-2-(trifluoromethyl)pyridine
• 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4Cl2F3N/c8-2-4-1-5(9)6(13-3-4)7(10,11)12/h1,3H,2H2
• InChI Key： NLNKYMLEZQFFJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine

Research Brief on 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1393546-77-4) in Chemical Biology and Pharmaceutical Applications

3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine (CAS: 1393546-77-4) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and infectious diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors and antimicrobial agents, leveraging its unique trifluoromethyl and chloromethyl functional groups for enhanced binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive chloromethyl group for selective alkylation, yielding derivatives with sub-nanomolar IC50 values against BTK, a critical target in autoimmune diseases and B-cell malignancies. The trifluoromethyl group was found to significantly improve pharmacokinetic properties by reducing oxidative metabolism in hepatic microsomes.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of this compound exhibited remarkable activity against drug-resistant Mycobacterium tuberculosis strains. The electron-withdrawing effects of the trifluoromethyl group were shown to enhance membrane penetration, while the chloromethyl moiety allowed for covalent modification of essential bacterial enzymes. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry (2024, Organic Process Research & Development) have enabled safer and more efficient large-scale production of 3-Chloro-5-(chloromethyl)-2-(trifluoromethyl)pyridine. The new protocols address previous challenges associated with exothermic reactions during chloromethylation, achieving >90% yields with improved purity profiles suitable for pharmaceutical applications.

Ongoing clinical trials (Phase I/II) are investigating several drug candidates incorporating this pyridine scaffold, particularly in oncology and inflammatory diseases. Early results suggest favorable safety profiles and promising efficacy signals, though comprehensive data are expected in 2025. The compound's versatility continues to inspire novel drug discovery approaches, with computational studies predicting additional target interactions that warrant experimental validation.